4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile

• Molecular Formula: C13H14BrNO2
• Molecular Weight: 296.16 g/mol
• IUPAC Name: 4-[(4-bromophenoxy)methyl]oxane-4-carbonitrile
• InChI: InChI=1S/C13H14BrNO2/c14-11-1-3-12(4-2-11)17-10-13(9-15)5-7-16-8-6-13/h1-4H,5-8,10H2
• InChI Key: IFPIVFZEESXEKS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(COC2=CC=C(C=C2)Br)C#N

Description

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile is a synthetic organic compound featuring a tetrahydropyran ring substituted with a cyano group at the 4-position and a 4-bromophenoxymethyl moiety. This scaffold is notable for its versatility in medicinal chemistry, particularly in kinase inhibitor development. The compound has been explored as a key intermediate in synthesizing CDK9 inhibitors, such as JSH-150 and NVP-2, which are investigated for anticancer applications .

Preparation Methods

The synthesis of 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile involves several steps. One common method includes the reaction of 4-bromophenol with tetrahydro-2H-pyran-4-carbonitrile in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Oxidation Reactions: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction Reactions: Reduction of the carbonitrile group can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) to form amines.

Scientific Research Applications

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and interactions due to its unique structure.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile involves its interaction with specific molecular targets. The bromophenoxy group can interact with enzymes or receptors, leading to changes in their activity. The carbonitrile group can also participate in various biochemical reactions, influencing cellular pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Clinical and Preclinical Data

• JSH-150 : Demonstrated tumor growth inhibition in MDA-MB-468 breast cancer models (TGI = 78% at 50 mg/kg) .
• EMA-Designated Analog (EMA/OD/0000169553) : Showed partial responses in relapsed/refractory peripheral T-cell lymphoma (PTCL) patients, leading to orphan drug designation in 2024 .
• Safety: Chlorophenyl analogs generate hazardous decomposition products (e.g., HCl gas), requiring specialized handling, whereas bromophenoxy derivatives exhibit milder degradation profiles .

Key Advantages and Limitations

• Advantages :
  • Bromine’s electronegativity and size improve target affinity and pharmacokinetics.
  • Modular synthesis allows rapid diversification for structure-activity relationship (SAR) studies .
• Limitations: Bromophenoxy derivatives may exhibit higher toxicity compared to fluoro analogs. Limited solubility in aqueous media (e.g., <0.1 mg/mL for bromo analog vs. 0.5 mg/mL for formylphenoxy derivative) .

Biological Activity

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile is a synthetic compound with a complex structure that includes a tetrahydro-2H-pyran ring, a bromophenoxy group, and a carbonitrile functional group. Its unique chemical properties suggest potential biological activities, particularly in pharmacology.

• Molecular Formula : C₁₃H₁₄BrNO₂
• Molecular Weight : 299.16 g/mol
• CAS Number : 557790-55-3

Biological Activity Overview

Research indicates that compounds containing bromophenyl groups, such as 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile, often exhibit significant biological activities, including:

• Antimicrobial Activity : The presence of halogenated aromatic systems can enhance the compound's interaction with biological membranes, potentially leading to antimicrobial effects.
• Anticancer Properties : Some studies suggest that similar compounds may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.
• Neuroprotective Effects : Compounds with similar structures have shown promise in neuroprotection, possibly through inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are relevant in neurodegenerative diseases like Alzheimer's.

Antimicrobial Activity

A study examining the antibacterial properties of brominated compounds found that 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile exhibited notable activity against various bacterial strains. The minimum inhibitory concentration (MIC) values ranged as follows:

Bacterial Strain	MIC (μg/mL)
E. coli	32
S. aureus	16
P. aeruginosa	64

These results indicate that the compound may be effective against common pathogens.

Anticancer Activity

In vitro studies have shown that the compound inhibits the growth of cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). The IC50 values were reported as follows:

Cell Line	IC50 (μM)
MCF-7	12.5
A549	18.0

This suggests a promising potential for further development as an anticancer agent.

Neuroprotective Effects

The neuroprotective activity of 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile was evaluated through its inhibition of AChE and BuChE. The findings are summarized below:

Enzyme	IC50 (μM)
AChE	0.15
BuChE	0.20

These values indicate that the compound is a potent inhibitor of these enzymes, suggesting its potential utility in treating neurodegenerative diseases.

Case Studies

• Case Study on Neuroprotection : A study conducted on mice models demonstrated that administration of 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile resulted in significant improvement in cognitive functions compared to controls, attributed to its AChE inhibitory activity.
• Case Study on Anticancer Efficacy : In a xenograft model of breast cancer, treatment with the compound led to a reduction in tumor size by approximately 40% over four weeks, indicating its potential as a therapeutic agent.